Cas no 913835-85-5 (4-(3-Methoxypropylcarbamoyl)phenylboronic Acid)

• Product Name: 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid
• CAS No: 913835-85-5
• MF: C₁₁H₁₆BNO₄
• MW: 237.060043334961
• MDL: MFCD09027225
• CID: 803454
• Update Time: 2025-06-08

4-(3-Methoxypropylcarbamoyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronicacid, B-[4-[[(3-methoxypropyl)amino]carbonyl]phenyl]-
• 4-(3-Methoxypropylcarbamoyl)benzeneboronic acid
• [4-(3-methoxypropylcarbamoyl)phenyl]boronic acid
• 4-(3-Methoxypropylcarbamoyl)phenylboronic acid
• OR3774
• 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid

• MDL： MFCD09027225
• Inchi： 1S/C11H16BNO4/c1-17-8-2-7-13-11(14)9-3-5-10(6-4-9)12(15)16/h3-6,15-16H,2,7-8H2,1H3,(H,13,14)
• InChI Key： XYVBRVOOLKNOIC-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 237.11700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• Melting Point: 130-133℃
• PSA: 78.79000
• LogP: -0.47640

4-(3-Methoxypropylcarbamoyl)phenylboronic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid

Recent Advances in the Application of 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid (CAS: 913835-85-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid (CAS: 913835-85-5) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. Recent studies have highlighted its efficacy as a key intermediate in the development of novel therapeutics, particularly in oncology and infectious disease research.

One of the most promising applications of 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid is in the synthesis of proteasome inhibitors, which are critical in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of bortezomib analogs, showing enhanced selectivity and reduced off-target effects. The study utilized this compound as a boronic acid scaffold to optimize binding affinity to the proteasome's active site, resulting in improved pharmacokinetic profiles and therapeutic outcomes in preclinical models.

In addition to its role in oncology, this compound has been explored in the context of carbohydrate recognition and sensing. Boronic acids are known for their ability to form reversible covalent bonds with diols, making them ideal for glucose sensing applications. A recent ACS Sensors publication (2024) detailed the use of 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid in the design of fluorescent sensors for real-time glucose monitoring. The study reported high sensitivity and specificity, with potential applications in diabetes management and point-of-care diagnostics.

Another groundbreaking application is in the field of targeted drug delivery. Researchers at MIT have incorporated this boronic acid derivative into polymeric nanoparticles designed for pH-responsive drug release. The boronic acid moiety facilitates selective binding to cancer cell surfaces, which often exhibit elevated levels of sialic acid residues. This approach, detailed in a 2024 Nature Nanotechnology article, demonstrated significant tumor regression in murine models with minimal systemic toxicity, underscoring the compound's potential in precision medicine.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid under physiological conditions. Recent work published in Organic Process Research & Development (2023) addressed these issues by optimizing reaction conditions and introducing protective group strategies to enhance stability. These improvements are expected to facilitate broader adoption of this compound in industrial and clinical settings.

In conclusion, 4-(3-Methoxypropylcarbamoyl)phenylboronic Acid (CAS: 913835-85-5) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from drug synthesis to diagnostics and targeted therapy, with ongoing research continuing to uncover new possibilities. Future directions may include exploration of its role in antibody-drug conjugates and as a component in smart biomaterials, further solidifying its importance in the field.